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Compound of Interest

Compound Name: alpha-methylserine-O-phosphate

Cat. No.: B1662262

For Immediate Reference: Key Safety and Disposal Information

Proper handling and disposal of alpha-methylserine-O-phosphate are critical to ensure
laboratory safety and environmental protection. This guide provides essential, step-by-step
procedures for researchers, scientists, and drug development professionals. The information is
based on globally recognized hazard classifications and best practices for chemical waste
management.

Alpha-methylserine-O-phosphate is classified as acutely toxic if swallowed.[1] Adherence to
the following disposal protocol is mandatory to mitigate risks.

Summary of Key Data

For easy reference, the table below summarizes the essential chemical data for alpha-
methylserine-O-phosphate.
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Property Value Source
Molecular Formula C4H10NOG6P PubChem[1]
Molecular Weight 199.10 g/mol PubChem[1]
PubChem CID 3964633 PubChem[1][2]
GHS Hazard Statement H301: Toxic if swallowed PubChem[1]

P501: Dispose of
Disposal Precaution contents/container to an PubChem[1]

approved waste disposal plant

Experimental Protocol: Standard Disposal
Procedure

The following protocol outlines the necessary steps for the safe disposal of alpha-
methylserine-O-phosphate. This procedure should be performed in a designated laboratory
area, and all personnel must wear appropriate Personal Protective Equipment (PPE).

1. Personal Protective Equipment (PPE):

o Gloves: Wear nitrile or other chemically resistant gloves.
e Eye Protection: Use safety glasses or goggles.

o Lab Coat: A standard laboratory coat is required.

2. Waste Collection:

 All solid waste contaminated with alpha-methylserine-O-phosphate (e.g., weighing paper,
contaminated tips) must be collected in a designated, leak-proof, and clearly labeled
hazardous waste container.

e Aqueous solutions containing alpha-methylserine-O-phosphate should be collected in a
separate, sealed, and labeled container for hazardous liquid waste. Do not mix with other
waste streams unless compatibility has been confirmed.
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3. Labeling:

e The hazardous waste container must be labeled with the words "Hazardous Waste," the full
chemical name "alpha-methylserine-O-phosphate,” and the associated hazard ("Toxic").

4. Storage:

» Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials, until it is collected by trained
hazardous waste personnel.

5. Final Disposal:

o The final disposal of the collected waste must be conducted through an approved and
licensed hazardous waste disposal company, in accordance with local, state, and federal
regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for alpha-
methylserine-O-phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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